Cas no 154971-13-8 (Dammar-23-en-16-one, 3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl]oxy]-20,25-dihydroxy-30-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, (3β,23E)- (9CI))

• Product Name: Dammar-23-en-16-one, 3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl]oxy]-20,25-dihydroxy-30-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, (3β,23E)- (9CI)
• CAS No: 154971-13-8
• MF: C₅₂H₈₆O₂₂
• MW: 1063.2260594368
• CID: 192173
• PubChem ID: 131752895
• Update Time: 2024-03-01

Dammar-23-en-16-one, 3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl]oxy]-20,25-dihydroxy-30-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, (3β,23E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Dammar-23-en-16-one,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-20,25-dihydroxy-30-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (3b,23E)- (9CI)
• HodulosideIX
• Dammar-23-en-16-one,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-20,25-dihydroxy-30-[(6-O-b-D-xylopyranosyl
• Dammar-23-en-16-one, 3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl]oxy]-20,25-dihydroxy-30-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, (3β,23E)- (9CI)
• Hoduloside IX
• DTXSID501099534
• 154971-13-8
• Dammar-23-en-16-one, 3-[[2-O-(6-deoxy-alpha-L-mannopyranosyl)-alpha-L-arabinopyranosyl]oxy]-20,25-dihydroxy-30-[(6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy]-, (3beta,23E)-

• Inchi： 1S/C52H86O22/c1-23-33(56)37(60)41(64)45(71-23)74-42-35(58)27(55)20-68-46(42)73-31-13-16-49(6)29(48(31,4)5)12-17-50(7)30(49)11-10-24-32(51(8,66)15-9-14-47(2,3)65)25(53)18-52(24,50)22-70-44-40(63)38(61)36(59)28(72-44)21-69-43-39(62)34(57)26(54)19-67-43/h9,14,23-24,26-46,54-66H,10-13,15-22H2,1-8H3/b14-9+/t23-,24+,26+,27-,28+,29-,30+,31-,32+,33-,34-,35-,36+,37+,38-,39+,40+,41+,42+,43-,44+,45-,46-,49-,50+,51-,52-/m0/s1
• InChI Key： APVZJAWOWWMSMG-ZXXALAAYSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H](CO2)O)O)O)O1)O)O)O)C[C@@]12CC([C@H]([C@](C)(C/C=C/C(C)(C)O)O)[C@H]1CC[C@@H]1[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@]12C)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)=O

Computed Properties

• Exact Mass: 1062.56107437g/mol
• Monoisotopic Mass: 1062.56107437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 74
• Rotatable Bond Count: 14
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 27
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 354Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins